Cas no 1212133-43-1 ((R)-1-Boc-2-Butyl-piperazine)

• Product Name: (R)-1-Boc-2-Butyl-piperazine
• CAS No: 1212133-43-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD07772096
• CID: 822485
• PubChem ID: 44630734
• Update Time: 2025-05-26

(R)-1-Boc-2-Butyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-BOC-2-BUTYL-PIPERAZINE
• (R)-tert-Butyl 2-butylpiperazine-1-carboxylate
• B-1405
• (R)-1-Boc-2-butylpiperazine
• tert-butyl (R)-2-butylpiperazine-1-carboxylate
• tert-Butyl (2R)-2-butylpiperazine-1-carboxylate
• (R)-1-N-Boc-2-butylpiperazine
• FCH4053411
• R47B761
• AB0050236
• AX8042174
• AKOS007930666
• 1212133-43-1
• W17553
• CS-W020510
• (R)-tert-Butyl2-butylpiperazine-1-carboxylate
• DS-13142
• DTXSID30660010
• DB-002933
• SCHEMBL18129846
• (R)-1-Boc-2-Butyl-piperazine

• MDL： MFCD07772096
• Inchi： 1S/C13H26N2O2/c1-5-6-7-11-10-14-8-9-15(11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3/t11-/m1/s1
• InChI Key： YWHDUWJBVKOUGW-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@H]1CCCC)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.3

Experimental Properties

• Density: 0.964
• PSA: 41.57000
• LogP: 2.65220

Additional information on (R)-1-Boc-2-Butyl-piperazine

Introduction to (R)-1-Boc-2-Butyl-piperazine (CAS No. 1212133-43-1)

(R)-1-Boc-2-Butyl-piperazine, with the chemical formula C₁₃H₂₅N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 1212133-43-1, is widely recognized for its utility in the synthesis of various bioactive molecules. The Boc (tert-butoxycarbonyl) protecting group and the chiral center at the piperazine ring contribute to its versatility in medicinal chemistry applications.

The importance of chiral piperazine derivatives in drug development cannot be overstated. Piperazines are heterocyclic amines that form the backbone of numerous pharmaceuticals due to their ability to mimic biological structures and interact with biological targets. Among these, optically active piperazines, such as (R)-1-Boc-2-Butyl-piperazine, are particularly valuable because they can lead to enantiomerically pure drugs, which often exhibit improved pharmacological properties and reduced side effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. Piperazine derivatives have shown promise in this area, particularly as serotonin receptor modulators. For instance, (R)-1-Boc-2-Butyl-piperazine has been explored as a potential intermediate in the synthesis of compounds that interact with serotonin 5-HT1A receptors. These receptors are implicated in conditions such as depression, anxiety, and cognitive disorders.

The Boc protecting group in (R)-1-Boc-2-Butyl-piperazine serves a critical role in peptide and amine synthesis. It provides stability to the compound during synthetic procedures while allowing for selective deprotection under specific conditions. This feature makes it an invaluable building block for constructing more complex molecules. The Boc group is particularly useful in multi-step syntheses where protecting and deprotecting groups need to be carefully managed.

Recent advancements in synthetic methodologies have further enhanced the utility of (R)-1-Boc-2-Butyl-piperazine. For example, catalytic asymmetric hydrogenation techniques have enabled the efficient synthesis of enantiomerically pure piperazines. These methods are not only more efficient but also more environmentally friendly compared to traditional chiral resolution techniques. The ability to produce high-purity enantiomers on a large scale is crucial for pharmaceutical applications.

The pharmacological profile of derivatives of (R)-1-Boc-2-Butyl-piperazine has been extensively studied. Preclinical data suggest that compounds derived from this scaffold exhibit potent activity at various biological targets. For instance, research indicates that certain analogs may have neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its applications in central nervous system disorders, (R)-1-Boc-2-Butyl-piperazine has shown potential in other therapeutic areas. Its structural motif is found in several antipsychotic and antidepressant drugs, highlighting its importance in psychopharmacology. The compound's ability to modulate neurotransmitter systems makes it a valuable scaffold for designing new treatments for mental health conditions.

The synthesis of complex pharmaceuticals often requires multiple steps, each involving specific reagents and conditions. The availability of well-characterized intermediates like (R)-1-Boc-2-Butyl-piperazine simplifies this process significantly. Researchers can focus on later stages of drug development without spending excessive time on synthesizing foundational building blocks.

The role of computational chemistry in optimizing synthetic routes cannot be ignored. Modern computational methods allow researchers to predict the outcomes of chemical reactions with high accuracy, thereby reducing experimental trial-and-error. This approach has been particularly beneficial in designing synthetic pathways for complex molecules like those derived from (R)-1-Boc-2-Butyl-piperazine.

In conclusion, (R)-1-Boc-2-Butyl-piperazine (CAS No. 1212133-43-1) is a versatile and important compound in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas, particularly neurological disorders. The advancements in synthetic methodologies and computational chemistry continue to enhance its utility, making it an indispensable tool for drug discovery and development.